1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide

• IUPAC Name: 2-(3,4-dihydro-2H-chromen-6-yl)-5-[1-[(3-isothiocyanatophenyl)methyl]pyridin-1-ium-4-yl]-1,3-oxazole;bromide
• InChI: InChI=1S/C25H20N3O2S.BrH/c31-17-27-22-5-1-3-18(13-22)16-28-10-8-19(9-11-28)24-15-26-25(30-24)21-6-7-23-20(14-21)4-2-12-29-23;/h1,3,5-11,13-15H,2,4,12,16H2;1H/q+1;/p-1
• InChI Key: ZLHULGGTEHEJGJ-UHFFFAOYSA-M
• Canonical SMILES: C1CC2=C(C=CC(=C2)C3=NC=C(O3)C4=CC=[N+](C=C4)CC5=CC(=CC=C5)N=C=S)OC1.[Br-]
• Molecular Formula: C25H20BrN3O2S
• DSSTOX Substance ID: DTXSID90440592
• Molecular Weight: 506.4 g/mol
• CAS RN: 155863-01-7

Description

The compound “1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide” has a molecular weight of 506.4142 and a molecular formula of C25H20BrN3O2S.

Scientific Research Applications

Synthesis and Characterization

1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide is a compound that has been explored in various synthetic and characterization studies. The compound's involvement in heterocyclic chemistry is evidenced by its participation in reactions leading to the formation of new cyclic structures, such as 1,3-dithioles, Δ2-oxazolines, and 1,3-oxathioles, depending on the catalysts used. These reactions highlight its utility in generating a broad range of heterocyclic compounds with potential applications in materials science, pharmaceuticals, and organic synthesis (Capuano et al., 1980).

Photophysical and Electrochemical Properties

The derivatives of 1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide have been synthesized to study their photophysical and electrochemical properties. These studies are crucial for developing new materials with specific fluorescence and electronic characteristics, potentially applicable in optoelectronics, sensing, and photovoltaic devices. Research in this area focuses on the synthesis and characterization of these derivatives, investigating their luminescent properties and how substituents affect their behavior (Siyuan Weng et al., 2018).

Applications in Organic Synthesis

The compound and its related derivatives play a significant role in organic synthesis, particularly in the construction of complex molecular architectures. This includes the development of novel synthetic pathways to create pyrazolo[3,4-b]pyridines, indolizines, and other heterocycles. Such compounds have wide-ranging applications in medicinal chemistry and the development of organic materials. The versatility of these molecules in reaction chemistry underscores their importance in synthesizing biologically active compounds and functional materials (Dawood, 2004).

Mechanofluorochromism and Aggregation-Induced Emission

Research into the derivatives of 1-(3-Isothiocyanatobenzyl)-4-[2-(3,4-dihydro-2H-1-benzopyran-6-yl)-5-oxazolyl]pyridinium bromide has also extended into studying their mechanofluorochromic and aggregation-induced emission (AIE) properties. These studies are fundamental for developing new fluorescent materials that can change their emission properties in response to mechanical stimuli or through aggregation. Such materials have potential applications in stress sensors, optical materials, and as markers in biological systems (Siyuan Weng et al., 2018).